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Compound of Interest

Compound Name: gold(I) chloride

Cat. No.: B076038 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety precautions and available

toxicity data for Gold(I) chloride (AuCl). It is intended to serve as a technical resource for

professionals in research, science, and drug development who handle this compound. Due to

the limited availability of quantitative toxicological data, this guide emphasizes qualitative

hazard assessment, safe handling procedures, and emergency response.

Physicochemical and Safety Overview
Gold(I) chloride, also known as aurous chloride, is a yellow crystalline solid. It is sensitive to

moisture and light and should be stored accordingly.[1] Key physicochemical properties are

summarized in the table below.
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Property Value Reference

Chemical Formula AuCl [1]

Molecular Weight 232.42 g/mol [2]

Appearance Yellow solid [1]

Melting Point 170 °C (decomposes) [1]

Boiling Point 298 °C (decomposes) [1]

Solubility

Very slightly soluble in water;

soluble in hydrochloric acid,

hydrobromic acid, and organic

solvents.

[1]

Stability

Metastable at ambient

conditions. Decomposes when

heated with water.

[1]

GHS Hazard Classification and Safety Precautions
Gold(I) chloride is classified as a hazardous substance. The GHS classification and

corresponding precautionary statements are crucial for safe handling.

GHS Classification
Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage.[3]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage.[4]

Skin Sensitization 1
H317: May cause an allergic

skin reaction.[3]

Corrosive to Metals 1
H290: May be corrosive to

metals.[4]
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Safety Precautions
Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[4]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile or rubber) and a lab coat or

other protective clothing to prevent skin exposure.[4][5]

Respiratory Protection: If dusts are generated, use a NIOSH/MSHA approved respirator.[4]

Handling and Storage:

Handle in a well-ventilated area, preferably in a chemical fume hood.[4]

Avoid breathing dust or fumes.[6]

Wash hands thoroughly after handling.[4]

Store in a tightly closed, non-metal container in a cool, dry, and well-ventilated area.[4]

Protect from light and moisture.[6]

Store away from incompatible materials such as strong oxidizing agents, bases, and metals.

[3]

The following diagram illustrates a general workflow for GHS hazard classification.
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Data Collection

Hazard Evaluation

Classification

Hazard Communication

Physicochemical Properties

Evaluate Physical Hazards
(Corrosivity, etc.)

Toxicological Data (in vivo, in vitro)

Evaluate Health Hazards
(Acute Toxicity, Irritation, etc.)

Human Experience Data

Classify into Hazard Classes
and Categories

Evaluate Environmental Hazards

Assign Pictograms
Assign Signal Word

('Danger' or 'Warning')
Assign Hazard Statements (H-phrases) Assign Precautionary Statements (P-phrases)

Generate Safety Data Sheet (SDS)

Routes of Exposure

Potential Health Effects

Inhalation

Respiratory Tract Irritation

Skin Contact

Severe Skin Burns Allergic Skin Reaction
Kidney Damage,

Reduced White Blood Cells

Eye Contact

Serious Eye Damage

Ingestion

Burns to Mouth and Throat
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Spill Occurs

Evacuate Immediate Area

Ensure Adequate Ventilation

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill with Inert Material
(Sand, Vermiculite)

Carefully Collect Spilled Material
into a Labeled Container

Decontaminate Spill Area

Dispose of Waste According to
Local, State, and Federal Regulations

Spill Cleaned Up

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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